Cas no 1248412-34-1 (2-Chloro-3-(cyclopropylmethoxy)pyrazine)

• Product Name: 2-Chloro-3-(cyclopropylmethoxy)pyrazine
• CAS No: 1248412-34-1
• MF: C₈H₉ClN₂O
• MW: 184.62286067009
• CID: 5558372
• Update Time: 2025-06-11

2-Chloro-3-(cyclopropylmethoxy)pyrazine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-(cyclopropylmethoxy)pyrazine

• Inchi： 1S/C8H9ClN2O/c9-7-8(11-4-3-10-7)12-5-6-1-2-6/h3-4,6H,1-2,5H2
• InChI Key： AWHJUKZIOLKUHD-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=CN=C1OCC1CC1

Additional information on 2-Chloro-3-(cyclopropylmethoxy)pyrazine

Professional Introduction to 2-Chloro-3-(cyclopropylmethoxy)pyrazine (CAS No. 1248412-34-1)

2-Chloro-3-(cyclopropylmethoxy)pyrazine, a compound with the chemical identifier CAS No. 1248412-34-1, represents a significant advancement in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic compound has garnered considerable attention due to its versatile structural framework and potential applications in the development of novel therapeutic agents. The molecular structure of 2-Chloro-3-(cyclopropylmethoxy)pyrazine incorporates both chloro and cyclopropylmethoxy substituents, which are strategically positioned to modulate its biological activity and chemical reactivity.

The pyrazine core of this compound is a well-documented scaffold in drug discovery, known for its ability to interact with various biological targets. The presence of a chloro group at the 2-position enhances electrophilicity, making it a valuable intermediate in synthetic chemistry. Concurrently, the cyclopropylmethoxy moiety introduces steric hindrance and electronic effects that can fine-tune pharmacokinetic properties, such as solubility and metabolic stability. These features make 2-Chloro-3-(cyclopropylmethoxy)pyrazine a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting kinases and other enzymes involved in cancer pathways. The pyrazine derivatives, including 2-Chloro-3-(cyclopropylmethoxy)pyrazine, have been extensively studied for their potential to disrupt aberrant signaling cascades. For instance, studies have demonstrated that modifications at the 3-position of pyrazine can influence binding affinity to protein targets, thereby enhancing therapeutic efficacy. The chloro substituent at the 2-position further aids in optimizing interactions with active sites, as evidenced by computational modeling and experimental validations.

Moreover, the cyclopropylmethoxy group in 2-Chloro-3-(cyclopropylmethoxy)pyrazine contributes to improved metabolic stability by resisting oxidative degradation. This characteristic is particularly crucial for drug candidates intended for long-term therapeutic use. Preclinical studies have highlighted that such structural features can lead to prolonged half-lives and reduced side effects, making this compound an attractive option for drug development pipelines.

The synthesis of 2-Chloro-3-(cyclopropylmethoxy)pyrazine involves multi-step organic reactions that showcase the ingenuity of synthetic chemists. The process typically begins with the functionalization of a pyrazine precursor, followed by selective chlorination and introduction of the cyclopropylmethoxy group. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high regioselectivity and yield. These synthetic strategies not only highlight the compound's synthetic accessibility but also underscore its potential for industrial-scale production.

Recent advancements in drug discovery methodologies have emphasized the importance of structure-activity relationship (SAR) studies. In this context, 2-Chloro-3-(cyclopropylmethoxy)pyrazine has been subjected to rigorous SAR analysis to identify key structural determinants responsible for its biological activity. Such studies have revealed that subtle changes in substituent positions can significantly alter pharmacological profiles. For example, replacing the chloro group with another functional moiety may lead to novel compounds with enhanced potency or selectivity against specific disease targets.

The compound's potential extends beyond oncology; it has shown promise in addressing inflammatory and neurodegenerative disorders as well. Pyrazine derivatives are known to modulate inflammatory pathways by inhibiting key enzymes such as COX-2 and LOX-5. The unique structural features of 2-Chloro-3-(cyclopropylmethoxy)pyrazine, particularly the cyclopropylmethoxy group, contribute to its ability to interact with these targets in a manner that reduces inflammation while minimizing off-target effects.

In conclusion, 2-Chloro-3-(cyclopropylmethoxy)pyrazine (CAS No. 1248412-34-1) stands as a testament to the innovative spirit of modern medicinal chemistry. Its versatile structure, combined with its synthetic tractability and potential biological activity, positions it as a valuable asset in ongoing drug discovery efforts. As research continues to uncover new therapeutic applications, this compound is poised to play a pivotal role in shaping the future of pharmaceutical interventions.